Cas no 2680706-20-9 (benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate)

• Product Name: benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate
• CAS No: 2680706-20-9
• MF: C₁₄H₁₂Br₂N₂O₂
• MW: 400.065281867981
• CID: 5832674
• PubChem ID: 165926853
• Update Time: 2025-06-10

benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303198
• 2680706-20-9
• benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate

• Inchi： 1S/C14H12Br2N2O2/c15-11-6-7-17-12(13(11)16)8-18-14(19)20-9-10-4-2-1-3-5-10/h1-7H,8-9H2,(H,18,19)
• InChI Key： JNVSSEPCHKKVQX-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1CNC(=O)OCC1C=CC=CC=1)Br

Computed Properties

• Exact Mass: 399.92450g/mol
• Monoisotopic Mass: 397.92655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate

Comprehensive Analysis of Benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate (CAS No. 2680706-20-9)

Benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate (CAS No. 2680706-20-9) is a specialized pyridine-derived carbamate compound gaining attention in pharmaceutical and agrochemical research. This heterocyclic organic compound features a unique molecular structure combining a dibromopyridine core with a benzyl carbamate functional group, making it valuable for medicinal chemistry applications and catalyst development. Recent studies highlight its potential as a building block for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents.

The compound's 3,4-dibromopyridine moiety contributes to its electron-deficient character, enhancing reactivity in cross-coupling reactions – a hot topic in green chemistry research. Scientists are exploring its use in Suzuki-Miyaura couplings, where its bromine substituents serve as excellent leaving groups. This aligns with current industry demands for sustainable synthesis methods, as evidenced by growing searches for "eco-friendly bromopyridine derivatives" and "halogenated pyridine applications" in scientific databases.

In pharmaceutical contexts, the benzyl carbamate group provides prodrug potential, addressing common search queries about "carbamate protecting groups" and "controlled drug release systems". The compound's dual functionalization allows for selective modifications, making it valuable for creating targeted therapeutics – a trending focus area in precision medicine. Researchers particularly value its structural versatility when designing CNS-active compounds, as the pyridine-carbamate combination shows favorable blood-brain barrier permeability.

From a material science perspective, this compound demonstrates interesting photophysical properties due to its heavy atom effect from bromine. This characteristic responds to growing interest in "halogenated luminescent materials" and "organic electronic components". The solid-state structure of benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate has been characterized by X-ray crystallography, revealing intermolecular halogen bonding patterns that influence its crystallinity and thermal stability – properties crucial for formulation development.

Quality control of CAS No. 2680706-20-9 typically involves HPLC purity analysis and mass spectrometry, with industry standards requiring ≥95% purity for research applications. The compound's storage stability under inert atmosphere and its solubility profile in common organic solvents (DMSO, DMF, THF) are frequently searched parameters, reflecting practical concerns in laboratory handling. Recent patent analyses show growing IP activity around dibromopyridine derivatives, particularly for crop protection agents and anticancer scaffolds.

Environmental considerations of brominated pyridine compounds have spurred research into biodegradation pathways, addressing search trends for "green chemistry metrics" and "sustainable halogen chemistry". The metabolic fate of benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate in biological systems is being investigated using isotope labeling techniques, with preliminary studies suggesting potential for enzymatic debromination. These findings contribute to discussions about molecular design for reduced environmental impact – a key concern in modern chemical innovation.

The compound's structure-activity relationships continue to be explored through computational chemistry approaches, particularly density functional theory (DFT) calculations of its electronic properties. Such studies help explain its reactivity in nucleophilic aromatic substitution reactions, a process fundamental to creating diverse chemical libraries for screening. These aspects connect with popular search terms like "pyridine ring activation" and "computational prediction of reactivity" in chemical research communities.

Looking forward, benzyl N-[(3,4-dibromopyridin-2-yl)methyl]carbamate represents an important intermediate in the development of next-generation therapeutics and functional materials. Its balanced combination of reactivity and stability makes it particularly valuable for high-throughput synthesis applications. As research into halogen bonding interactions and directed functionalization techniques advances, this compound's role in molecular innovation is expected to expand significantly across multiple scientific disciplines.